![molecular formula C9H5F6NO B1356676 2,5-Bis(trifluoromethyl)benzamide CAS No. 53130-46-4](/img/structure/B1356676.png)
2,5-Bis(trifluoromethyl)benzamide
Overview
Description
2,5-Bis(trifluoromethyl)benzamide is an organic compound with the molecular formula C9H5F6NO . It is a white solid with no odor .
Synthesis Analysis
The synthesis of 2,5-Bis(trifluoromethyl)benzamide typically involves the reaction of benzamide with trifluoroacetic acid to form an acid chloride. This product then reacts with the corresponding amine compound under alkaline catalysis to yield 2,5-Bis(trifluoromethyl)benzamide .Molecular Structure Analysis
The molecular structure of 2,5-Bis(trifluoromethyl)benzamide consists of a benzene ring substituted with two trifluoromethyl groups and an amide group . The molecular weight is 257.133 Da .Physical And Chemical Properties Analysis
2,5-Bis(trifluoromethyl)benzamide is a white solid that is soluble in organic solvents such as ethanol, ether, and dichloromethane . It has a melting point of approximately 152-155°C and a density of about 1.4 g/cm³ .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “2,5-Bis(trifluoromethyl)benzamide”, is found in many FDA-approved drugs . This group contributes to the pharmacological activities of these compounds . Therefore, “2,5-Bis(trifluoromethyl)benzamide” could potentially be used in the development of new pharmaceuticals.
Pain Management
Compounds similar to “2,5-Bis(trifluoromethyl)benzamide” have been found to play a role in pain management . They act on the calcitonin gene-related peptide (CGRP) receptor, which is involved in pain transmission .
Antihypertensive Agents
Benzamides, which include “2,5-Bis(trifluoromethyl)benzamide”, form the core moiety of certain compounds with potential as antihypertensive agents . These compounds could help manage high blood pressure.
Organic Synthesis
“2,5-Bis(trifluoromethyl)benzamide” can be used in organic synthesis . For instance, it can be used in the preparation of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide , a compound that can be characterized using various spectroscopic techniques .
DFT Studies
“2,5-Bis(trifluoromethyl)benzamide” and its derivatives can be studied using density functional theory (DFT) . DFT allows for the computation of molecular electrostatic potential studies, determination of quantum descriptors, fundamental vibrational frequencies, and intensity of vibrational bands .
Tumor Formation Research
Compounds similar to “2,5-Bis(trifluoromethyl)benzamide” have been implicated in thyroid tumor formation in mice . This suggests that “2,5-Bis(trifluoromethyl)benzamide” could potentially be used in cancer research.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with trifluoromethyl groups have been found to exhibit numerous pharmacological activities . For instance, Alpelisib, a drug containing a trifluoromethyl group, is a phosphatidylinositol-3-kinase (PI3K) inhibitor . PI3Ks are a type of lipid kinase involved in cell proliferation, apoptosis, motility, cell invasion, and glucose metabolism .
Mode of Action
The trifluoromethyl groups in similar compounds have a strong electron-withdrawing effect, reducing the electron delocalization of the π orbital on the fully conjugated polymer backbone . This effect can lead to significant changes in the properties of the compound, such as increased transparency in polyimide films .
Biochemical Pathways
For instance, Alpelisib, a PI3K inhibitor, can affect the PI3K/AKT/mTOR pathway, which plays a crucial role in cell cycle regulation .
Pharmacokinetics
The physicochemical properties of the compound, such as its high gi absorption and bbb permeability, suggest that it may have good bioavailability .
Result of Action
The trifluoromethyl groups in similar compounds can lead to various pharmacological effects, including inhibition of cell proliferation and induction of apoptosis .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the action of similar compounds .
properties
IUPAC Name |
2,5-bis(trifluoromethyl)benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F6NO/c10-8(11,12)4-1-2-6(9(13,14)15)5(3-4)7(16)17/h1-3H,(H2,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYXFWPXMRHRCTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(=O)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F6NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701299540 | |
Record name | 2,5-Bis(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701299540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Bis(trifluoromethyl)benzamide | |
CAS RN |
53130-46-4 | |
Record name | 2,5-Bis(trifluoromethyl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53130-46-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Bis(trifluoromethyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701299540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.